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Compound of Interest

Compound Name: (Bromomethyl)germane

Cat. No.: B15476922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (bromomethyl)germane and its widely-used

silicon analog, (bromomethyl)trimethylsilane. The focus is on their respective chemical

properties and performance in synthetic applications, supported by available data. These

reagents are valuable sources for the nucleophilic (R)3M-CH2- synthon, finding utility in a

range of transformations including olefination and cross-coupling reactions.

The fundamental difference between these compounds lies in the nature of the Carbon-metal

bond (C-Ge vs. C-Si). The Carbon-Germanium bond is significantly weaker and longer than the

Carbon-Silicon bond, a distinction that governs their relative reactivity, stability, and utility in

organic synthesis.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (bromomethyl)trimethylsilane and

the elemental bond properties for Carbon-Silicon and Carbon-Germanium is presented below.

Data for (bromomethyl)germane is less commonly reported, reflecting its more specialized

use compared to its silicon counterpart.
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Property
(Bromomethyl)trim
ethylsilane

(Bromomethyl)ger
mane

Reference

Molecular Formula C4H11BrSi CH5BrGe N/A

CAS Number 18243-41-9[1][2] 103394-87-2 N/A

Molecular Weight 167.12 g/mol [2] 185.55 g/mol N/A

Appearance

Colorless to almost

colorless clear

liquid[3]

N/A N/A

Boiling Point
115.5 °C @ 742

mmHg[1][2]
N/A N/A

Density
1.17 g/mL at 25 °C[1]

[2]
N/A N/A

Refractive Index n20/D 1.444[1][2] N/A N/A

Bond Property Silicon (Si) Germanium (Ge) Reference

C-M Bond Energy 318 kJ/mol 238 kJ/mol [4]

C-M Bond Length 185 pm 195 pm [4]

M-M Bond Energy 222 kJ/mol 188 kJ/mol [4]

C-Br Bond Energy 285 kJ/mol 285 kJ/mol (assumed) [4]

The data clearly indicates that the C-Ge bond is substantially weaker than the C-Si bond, which

is the primary driver of the differences in their chemical behavior.[4]

Comparative Reactivity and Synthetic Utility
The synthetic applications of both reagents are largely defined by the polarity and strength of

the C-M bond. While (bromomethyl)trimethylsilane is a staple in organic synthesis[3],

(bromomethyl)germane is a more specialized reagent, often employed where the unique

properties of the germyl group are required.
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Nucleophilic Substitution and Grignard Reagent Formation:

Both compounds readily undergo nucleophilic substitution at the carbon atom, displacing the

bromide. They are also common precursors for the corresponding Grignard reagents,

(trimethylsilyl)methylmagnesium bromide and (trimethylgermyl)methylmagnesium bromide.

These Grignard reagents are powerful nucleophiles used to install the –CH2M(CH3)3 group.

Peterson-Type Olefination:

A primary application for the silicon analog is in the Peterson olefination reaction, where the

corresponding Grignard reagent reacts with aldehydes and ketones to form β-hydroxysilanes.

These intermediates can then be eliminated under acidic or basic conditions to yield alkenes.

The germanium analog is expected to undergo similar reactions, potentially with different

stereoselectivity or under milder conditions due to the weaker C-Ge bond.

Radical Reactions:

The lower C-Ge bond dissociation energy suggests that (bromomethyl)germane may be a

more facile precursor for the (CH3)3GeCH2• radical compared to its silicon counterpart. This

could make it a more effective reagent in radical-mediated transformations.

Key Experimental Differences
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Caption: Comparison of C-Si and C-Ge bond properties.
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Experimental Protocols
Detailed experimental protocols for (bromomethyl)germane are scarce in the literature,

underscoring its niche role. However, protocols for its silicon analog are well-established. The

following is a representative protocol for a Grignard formation and subsequent reaction, which

can serve as a starting point for investigations with the germanium analog, with the caveat that

reaction conditions may need to be adjusted.

Protocol: Synthesis of 2-phenylethyl(trimethylsilane) via Grignard Reaction

Materials:

(Bromomethyl)trimethylsilane

Magnesium turnings

Anhydrous diethyl ether

Benzyl bromide

Iodine (crystal for initiation)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Grignard Reagent Formation: A dry, three-necked flask equipped with a reflux condenser,

dropping funnel, and nitrogen inlet is charged with magnesium turnings (1.2 eq) and a

crystal of iodine. A solution of (bromomethyl)trimethylsilane (1.0 eq) in anhydrous diethyl

ether is added dropwise via the dropping funnel. The reaction is initiated with gentle

heating, and the addition rate is controlled to maintain a gentle reflux. After the addition is

complete, the mixture is refluxed for an additional 1 hour to ensure complete formation of

the Grignard reagent, (trimethylsilyl)methylmagnesium bromide.

Reaction with Electrophile: The Grignard solution is cooled to 0 °C. A solution of benzyl

bromide (1.0 eq) in anhydrous diethyl ether is added dropwise. After the addition, the
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reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

Workup: The reaction is quenched by the slow addition of saturated aqueous ammonium

chloride solution. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation or column

chromatography to yield the desired 2-phenylethyl(trimethylsilane).
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Caption: General workflow for Grignard-mediated synthesis.

Conclusion
(Bromomethyl)trimethylsilane is a robust and versatile reagent for introducing the

trimethylsilylmethyl group in a wide array of synthetic contexts. Its stability and predictable

reactivity make it a go-to choice for standard applications like Peterson olefination.
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(Bromomethyl)germane, while less common, presents an intriguing alternative for

researchers. The weaker Carbon-Germanium bond suggests it may offer enhanced reactivity,

potentially enabling reactions under milder conditions or opening pathways not accessible with

the silicon analog, particularly in radical chemistry. However, its higher cost and more limited

commercial availability currently restrict its use to specialized applications where the unique

electronic and steric properties of the germylmethyl moiety are specifically desired. The choice

between these reagents is a classic trade-off between the well-established utility and stability of

the silicon compound and the potential for novel reactivity offered by its germanium

counterpart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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